Cas no 721884-81-7 ((1S,3S)-3-aminocyclohexanol)

• Product Name: (1S,3S)-3-aminocyclohexanol
• CAS No: 721884-81-7
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD19237885
• CID: 830336
• PubChem ID: 11788285
• Update Time: 2025-08-04

(1S,3S)-3-aminocyclohexanol Chemical and Physical Properties

Names and Identifiers

• (S,S)-3-aminocyclohexanol
• (1S,3S)-3-aminocyclohexanol
• ((S)-2-(2-(3,5-difluorophenyl)acetamido)-N-((S)-5-methyl-6-oxo-6,7-dihydro-5H-dibenzo[b,d]azepin-7-yl)propanamide)
• (S)-2-(2-(3,5
• (S)-2-[2-(3,5-difluorophenyl)acetylamino]-N-((S)-5-methyl-6-oxo-6,7-dihydro-5H-dibenzo[b,d]azepin-7-yl)propionamide
• (S,S)-2-[2-(3,5-Difluorophenyl)acetylamino]-N-(5-methyl-6-oxo-6,7-dihydro-5H-dibenzo[b,d]azepin-7-yl)propionamide
• Deshydroxy LY 411575
• pound not YO 01027
• YO-01027
• (1S,3S)-3-Amino-cyclohexanol
• Cyclohexanol, 3-amino-, (1S,3S)-
• NIQIPYGXPZUDDP-WDSKDSINSA-N
• 721884-81-7
• 40525-77-7
• J-500463
• (+)-(1S,3S)-3-Aminocyclohexanol
• SCHEMBL5749283
• 3-Aminocyclohexanol, trans-(1S,3S)
• trans-3-aminocyclohexanol
• MFCD19237885
• AM90267
• 3-Aminocyclohexanol, (1S,3S)-
• UNII-5DCL8U9LAL
• AS-47024
• 5DCL8U9LAL
• F11499
• (1S,3S)-3-aminocyclohexan-1-ol
• CS-0136925
• AKOS006338624
• trans-3-amino-cyclohexanol
• DB-289681

• MDL： MFCD19237885
• Inchi： 1S/C6H13NO/c7-5-2-1-3-6(8)4-5/h5-6,8H,1-4,7H2/t5-,6-/m0/s1
• InChI Key： NIQIPYGXPZUDDP-WDSKDSINSA-N
• SMILES： O[C@H]1CCC[C@@H](C1)N

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S,3S)-3-aminocyclohexanol

Compound Introduction: (1S,3S)-3-aminocyclohexanol (CAS No. 721884-81-7)

(1S,3S)-3-aminocyclohexanol, identified by its CAS number 721884-81-7, is a chiral compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural properties and potential biological activities. This compound belongs to the class of cyclohexanol derivatives, featuring an amine group at the 3-position, which makes it a versatile intermediate in the synthesis of various pharmacologically relevant molecules.

The stereochemistry of (1S,3S)-3-aminocyclohexanol is crucial, as the specific arrangement of atoms in space can dramatically influence its interactions with biological targets. The (1S,3S) configuration implies that the molecule possesses non-superimposable mirror images, a characteristic that is often exploited in drug design to enhance selectivity and efficacy. This particular stereoisomer has been studied extensively for its potential applications in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of chiral auxiliaries and ligands in asymmetric synthesis, and (1S,3S)-3-aminocyclohexanol has emerged as a valuable building block in this context. Its ability to serve as a precursor for more complex molecules has made it a focal point for researchers aiming to develop enantiomerically pure compounds with high pharmacological activity. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

One of the most compelling aspects of (1S,3S)-3-aminocyclohexanol is its role in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The amine group at the 3-position of (1S,3S)-3-aminocyclohexanol provides a suitable scaffold for introducing modifications that can enhance the stability and binding affinity of these mimetics. Recent studies have demonstrated that peptidomimetics derived from this compound exhibit promising activity against targets such as proteases and kinases, which are implicated in various pathological conditions.

The pharmaceutical industry has also shown interest in using (1S,3S)-3-aminocyclohexanol as a starting material for the development of central nervous system (CNS) drugs. The cyclohexane ring's rigid structure can facilitate penetration across the blood-brain barrier, making it an attractive scaffold for neuroactive compounds. Additionally, the presence of an amine group allows for further functionalization, enabling the design of molecules with specific receptor interactions. Preliminary studies have indicated that certain derivatives of this compound may have potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Beyond its pharmaceutical applications, (1S,3S)-3-aminocyclohexanol has found utility in materials science and catalysis. Its chiral nature makes it a valuable ligand in asymmetric catalytic processes, where it can direct reactions to produce enantiomerically enriched products. This has significant implications for industries that require high-purity compounds for optical activities or biological function. Furthermore, the compound's ability to form stable complexes with transition metals has led to its use in designing novel catalysts for organic transformations.

The synthesis of (1S,3S)-3-aminocyclohexanol itself is an area of active research. Various synthetic routes have been developed over the years, each with its own advantages and limitations. Modern methodologies often focus on achieving high enantioselectivity and yield while minimizing environmental impact. Advances in biocatalysis have also opened up new possibilities for producing this compound through enzymatic pathways, which can offer greater selectivity and sustainability compared to traditional chemical synthesis.

In conclusion, (1S,3S)-3-aminocyclohexanol (CAS No. 721884-81-7) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and catalysis. Its unique stereochemistry and functional group make it a valuable intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound, it is likely to remain a key player in the development of innovative chemical solutions.